N'-(4-bromobenzylidene)-4-tert-butylbenzohydrazide

• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-4-tert-butylbenzamide
• InChI: InChI=1S/C18H19BrN2O/c1-18(2,3)15-8-6-14(7-9-15)17(22)21-20-12-13-4-10-16(19)11-5-13/h4-12H,1-3H3,(H,21,22)/b20-12+
• InChI Key: MALROOWDXYSZPZ-UDWIEESQSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NN=CC2=CC=C(C=C2)Br
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N/N=C/C2=CC=C(C=C2)Br
• Molecular Formula: C18H19BrN2O
• Molecular Weight: 359.3 g/mol

Description

“N’-(4-bromobenzylidene)-4-tert-butylbenzohydrazide” is likely a Schiff base, which are compounds with a carbon-nitrogen double bond where the nitrogen is also bonded to an aryl or alkyl group, not a hydrogen. They are often used in organic synthesis and coordination chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of 4-bromobenzaldehyde with 4-tert-butylbenzohydrazide. This is a typical method for synthesizing Schiff bases.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar around the carbon-nitrogen double bond, with the phenyl rings potentially adding some degree of non-planarity depending on their substitution.

Chemical Reactions Analysis

Schiff bases are known to undergo a variety of reactions, including reduction to secondary amines, oxidation, and hydrolysis.

Mechanism of Action

The mechanism of action of this compound would depend on its application. Schiff bases are often used as ligands in coordination chemistry, where they can bind to metal ions.